Cas no 1312-81-8 (Lanthanum(III) Oxide)

Lanthanum(III) Oxide Properties

Names and Identifiers

• Lanthanum oxide
• LANTHANUM(+3)OXIDE
• LANTHANUM(III) OXIDE
• dilanthanumoxide
• dilanthanumtrioxide
• Lanthana
• lanthania(la2o3)
• lanthanumoxide(la2o3)
• lanthanumsesquioxide
• Lanthanumtrioxide
• lanthania
• Lanthanum (III) oxide (99.999 La) (REO) PURATREM
• LanthanumoxidePURATREM
• LanthanumoxideREOwhitepowder
• lanthuium trioxide
• LANTHANUM OXIDE, NANOPOWDER, &amp
• LANTHANUM OXIDE, FOR AAS
• Lanthanum oxide,SP
• lathania
• Lanthanoxid
• Lanthan oxide
• LANTHANUM OXICE
• LanthanumOxideGr
• nanometer lanthanum oxide
• Dilanthanum oxide
• AC2338
• AKOS030228233
• Lanthanum oxide (La2O3)
• lanthanum(3+);oxygen(2-)
• Dilanthanum trioxide
• Lanthanum trioxide
• Q417250
• Lanthanum(III)Oxide
• EC 215-200-5
• Lanthanum sesquioxide
• UNII-4QI5EL790W
• SY010043
• 1312-81-8
• 4QI5EL790W
• MRELNEQAGSRDBK-UHFFFAOYSA-N
• LANTHANUM OXYDATUM
• EINECS 215-200-5
• Lanthanum(3+) oxide
• Lanthania (La2O3)
• LANTHANUM OXIDE [MI]
• DTXCID4030209
• Lanthanum(III) oxide
• La(2)O(3)
• +Expand

• MDL： MFCD00011071
• InChIKey： KTUFCUMIWABKDW-UHFFFAOYSA-N
• Inchi： 1S/2La.3O/q2*+3;3*-2
• SMILES： [La+3].[La+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 323.7987
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 325.79744
• Heavy Atom Count: 5
• Complexity: 0
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 3

Experimental Properties

• LogP: -0.30600
• PSA: 85.5
• Merck: 5363
• Refractive Index: 1.88
• Water Partition Coefficient: Insoluble
• Boiling Point: 4200 ºC
• Melting Point: 2315 ºC
• Flash Point: 4200°C
• Solubility: Insoluble in water. Soluble in dilute acid.
• Color/Form: White orthorhombic or amorphous powder. Nearly white powder, rhombohedral or amorphous, hexagonal (a) structure, a = 3.945 × 10-10m, C = 6.151 × 10-10m.
• PH: 9.0 (50g/l, H2O, 20℃)(slurry)
• Stability/Shelf Life: Stable.
• Solubility: It is slightly soluble in water and easily soluble in acid to form corresponding salts.
• Sensitiveness: Hygroscopic
• Density: 6.51 g/mL at 25 °C(lit.)

Lanthanum(III) Oxide Security Information

• Symbol: GHS07
• RTECS：OE5330000
• WGK Germany：nwg
• Safety Instruction： S26;S39
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36
• Signal Word：Warning
• TSCA：Yes

Lanthanum(III) Oxide Customs Data

• HS CODE：28469000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds